Cas no 15133-82-1 (Tetrakis(triphenylphosphine)nickel)

• Product Name: Tetrakis(triphenylphosphine)nickel
• CAS No: 15133-82-1
• Molecular Formula: ₄[C₁₈H₁₅P]^.Ni
• Molecular Weight: 1107.8354
• MDL: MFCD00010011
• CID: 50033

Tetrakis(triphenylphosphine)nickel Properties

Names and Identifiers

• Tetrakis(triphenylphosphine)nickel
• TETRAKIS(TRIPHENYLPHOSPHINE)NICKEL(0)
• TETRAKIS(TRIPHENYLPHOSPHINE)NICKEL(O)
• NICKEL-TETRAKIS(TRIPHENYLPHOSPHINE)
• Nickel, tetrakis(triphenylphosphine)-, (T-4)-
• Tetrakis-(triphenylphosphino)-nickel
• 4-Methylsalicylic acid
• nickel,triphenylphosphane
• Ni(PPh3)4
• Tetrakis(triphenylphosphine)nickel,95%
• Tetrakis(triphenylphosphine)nickel(0),95%
• Tetrakis(triphenylphosphine)nickel(0), approx. 4-7% Ni

• MDL： MFCD00010011
• InChIKey： KFBKRCXOTTUAFS-UHFFFAOYSA-N
• Inchi： 1S/4C18H15P.Ni/c4*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h4*1-15H;
• SMILES： C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Ni]

Computed Properties

• Exact Mass: 1106.30000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 12
• Heavy Atom Count: 77
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 13.77920
• PSA: 54.36000
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 360°Cat760mmHg
• Melting Point: 123-128°C
• Flash Point: 181.7°C
• Color/Form: Sheet or prismatic crystals (obtained from diethyl ether).
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.1900

Related Categories

• Catalysts and Inorganic Chemicals Catalysts
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives